Cas no 154044-75-4 (2-METHYL-1-(4-METHOXYPHENYL)METHOXY-2-PROPANOL)

• Product Name: 2-METHYL-1-(4-METHOXYPHENYL)METHOXY-2-PROPANOL
• CAS No: 154044-75-4
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• CID: 824892
• Update Time: 2025-06-12

2-METHYL-1-(4-METHOXYPHENYL)METHOXY-2-PROPANOL Chemical and Physical Properties

Names and Identifiers

• 2-METHYL-1-(4-METHOXYPHENYL)METHOXY-2-PROPANOL
• 1-[(4-methoxyphenyl)methoxy]-2-methylpropan-2-ol
• 1-[(4-Methoxybenzyl)oxy]-2-Methylpropan-2-ol
• 1-[(4-Methoxyphenyl)Methoxy]-2-Methyl-2-propanol

• Inchi： 1S/C12H18O3/c1-9-6-12(14-3)5-4-11(9)8-15-7-10(2)13/h4-6,10,13H,7-8H2,1-3H3
• InChI Key： IGSPHJXMDOHICM-UHFFFAOYSA-N
• SMILES： CC(O)COCC1=CC=C(OC)C=C1C

Additional information on 2-METHYL-1-(4-METHOXYPHENYL)METHOXY-2-PROPANOL

Professional Introduction to Compound with CAS No. 154044-75-4 and Product Name: 2-METHYL-1-(4-METHOXYPHENYL)METHOXY-2-PROPANOL

The compound identified by the CAS number 154044-75-4 and the product name 2-METHYL-1-(4-METHOXYPHENYL)METHOXY-2-PROPANOL represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a unique structural framework, has garnered attention due to its potential applications in drug discovery and therapeutic development. The presence of both aromatic and aliphatic moieties, coupled with specific functional groups, makes it a subject of considerable academic and industrial interest.

Recent advancements in the synthesis and characterization of this compound have highlighted its structural complexity and versatility. The 2-METHYL-1-(4-METHOXYPHENYL)METHOXY-2-PROPANOL structure incorporates a phenolic moiety linked to a propyl chain, which is further substituted with a methoxy group. This arrangement suggests potential interactions with biological targets, making it a promising candidate for further investigation in medicinal chemistry.

In the realm of drug design, the strategic placement of functional groups can significantly influence the pharmacological properties of a compound. The 4-methoxyphenyl group, in particular, is known for its ability to modulate enzyme activity and receptor binding. This feature has been extensively studied in the development of central nervous system (CNS) drugs, where aromatic rings with methoxy substitutions often exhibit desirable pharmacokinetic profiles. The methyl group at the propyl chain further contributes to the compound's lipophilicity, which is a critical factor in determining its bioavailability and tissue distribution.

Current research in this area has focused on exploring the synthetic pathways that yield high-purity forms of 2-METHYL-1-(4-METHOXYPHENYL)METHOXY-2-PROPANOL. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex aromatic core efficiently. These methods not only enhance yield but also minimize unwanted byproducts, ensuring that the final product is suitable for subsequent biological testing.

The compound's potential therapeutic applications are particularly intriguing. Studies have begun to explore its interaction with various biological targets, including enzymes and receptors implicated in metabolic disorders and neurodegenerative diseases. The methoxy groups present in the molecule are key players in these interactions, as they can engage in hydrogen bonding or π-stacking interactions with biological targets. Such interactions are often crucial for achieving high affinity and selectivity in drug design.

One of the most exciting developments in recent years has been the application of computational methods to predict the binding affinity and mechanism of action of small molecules like 2-METHYL-1-(4-METHOXYPHENYL)METHOXY-2-PROPANOL. Molecular docking simulations have shown that this compound can bind effectively to several protein targets, suggesting multiple potential therapeutic pathways. These simulations not only accelerate the drug discovery process but also provide valuable insights into how structural modifications can enhance binding affinity.

Furthermore, green chemistry principles have been increasingly integrated into the synthesis of this compound. The use of sustainable solvents and catalytic systems has reduced environmental impact while maintaining high reaction yields. This aligns with broader industry trends aimed at developing more eco-friendly pharmaceutical processes. Such approaches not only benefit the environment but also improve cost-efficiency by reducing waste generation.

The pharmacokinetic properties of 2-METHYL-1-(4-METHOXYPHENYL)METHOXY-2-PROPANOL are another area of active investigation. In vitro studies have begun to assess its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are crucial for understanding how the compound behaves within an organism and for predicting its overall efficacy and safety profile. Preliminary results suggest that this compound exhibits favorable pharmacokinetic characteristics, making it a promising candidate for further development.

In conclusion, the compound with CAS number 154044-75-4 and product name 2-METHYL-1-(4-METHOXYPHENYL)METHOXY-2-PROPANOL represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it a subject of considerable interest among researchers worldwide. As synthetic methodologies continue to evolve and computational tools become more sophisticated, further insights into its pharmacological properties are expected to emerge. These developments hold promise for future therapeutic applications across various disease areas.